Cas no 374816-74-7 (1H-PYRAZOLE, 5-(CHLOROMETHYL)-1-METHYL-4-NITRO-)

• Product Name: 1H-PYRAZOLE, 5-(CHLOROMETHYL)-1-METHYL-4-NITRO-
• CAS No: 374816-74-7
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 3231995
• PubChem ID: 10965051
• Update Time: 2025-04-21

1H-PYRAZOLE, 5-(CHLOROMETHYL)-1-METHYL-4-NITRO- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 5-(CHLOROMETHYL)-1-METHYL-4-NITRO-
• 5-(chloromethyl)-1-methyl-4-nitro-1H-pyrazole
• 374816-74-7
• GHJAWZJPNLHTIX-UHFFFAOYSA-N
• DB-196111
• SCHEMBL868808

• Inchi： 1S/C5H6ClN3O2/c1-8-4(2-6)5(3-7-8)9(10)11/h3H,2H2,1H3
• InChI Key： GHJAWZJPNLHTIX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 175.0148541Da
• Monoisotopic Mass: 175.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų